Cas no 1804437-25-9 (Methyl 2-iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804437-25-9
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4832192
• Update Time: 2025-05-20

Methyl 2-iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9F3INO4/c1-17-7(16)3-5-8(18-2)6(4-15-9(5)14)19-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： GKTYPYYSPDQRPG-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=CN=1)OC(F)(F)F)OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-acetate

Methyl 2-Iodo-4-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetate: A Comprehensive Overview

Methyl 2-Iodo-4-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetate, also known by its CAS number CAS No. 1804437-25-9, is a highly specialized organic compound with significant applications in the field of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in various industries. Recent advancements in synthetic chemistry have further highlighted its importance, making it a subject of interest for researchers worldwide.

The molecular structure of Methyl 2-Iodo-4-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetate is characterized by a pyridine ring substituted with an iodo group at position 2, a methoxy group at position 4, and a trifluoromethoxy group at position 5. The acetate group at position 3 adds to the compound's functional diversity, making it versatile for various chemical reactions. The presence of these substituents not only enhances the compound's stability but also imparts unique electronic properties, which are crucial for its applications in drug design and material synthesis.

Recent studies have demonstrated that Methyl 2-Iodo-4-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetate exhibits exceptional reactivity in cross-coupling reactions, particularly under palladium-catalyzed conditions. This property has been leveraged in the development of novel pharmaceutical compounds, where precise control over molecular architecture is essential. For instance, researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

In addition to its role in drug discovery, Methyl 2-Iodo-4-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetate has found applications in the field of agrochemicals. Its ability to act as a precursor in the synthesis of herbicides and insecticides has made it a valuable asset in agricultural chemistry. Recent findings suggest that derivatives of this compound possess enhanced efficacy against various pests while maintaining environmental safety, which aligns with the growing demand for sustainable agricultural practices.

The synthesis of Methyl 2-Iodo-4-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of substituents onto the pyridine ring, followed by functionalization to achieve the desired acetate group. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets high-quality standards required for industrial applications.

From an environmental perspective, the production and handling of Methyl 2-Iodo-4-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetate are conducted under strict safety protocols to minimize ecological impact. Its stability under standard storage conditions further contributes to its suitability for large-scale manufacturing processes.

In conclusion, Methyl 2-Iodo-4-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetate stands as a testament to advancements in synthetic chemistry, offering a wide range of possibilities across multiple industries. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more significant role in shaping future innovations.